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Compound of Interest

3,4-Dichlorobenzenesulfony!
Compound Name:
chloride

cat. No.: B1293561

In-Depth Technical Guide: 3,4-
Dichlorobenzenesulfonyl Chloride
Abstract

3,4-Dichlorobenzenesulfonyl chloride is a pivotal organosulfur compound extensively utilized
in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers. Its chemical
versatility, stemming from the reactive sulfonyl chloride functional group and the specific
substitution pattern on the aromatic ring, makes it an indispensable building block for
introducing the 3,4-dichlorobenzenesulfonyl moiety into a diverse range of molecular
architectures. This guide provides a comprehensive overview of its molecular and physical
properties, established synthetic routes, characteristic reactivity, and critical safety
considerations for its handling and application in a research and development setting.

Molecular Structure and Physicochemical
Properties

A fundamental understanding of the intrinsic properties of 3,4-Dichlorobenzenesulfonyl
chloride is paramount for its effective use in chemical synthesis.

Molecular Identity
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The molecular structure of 3,4-Dichlorobenzenesulfonyl chloride consists of a benzene ring
substituted with two chlorine atoms at the 3 and 4 positions, and a sulfonyl chloride group at
the 1 position.

Identifier Value

Molecular Formula CeH3CI302S[1]
Molecular Weight 245.51 g/mol [1][2]
CAS Number 98-31-7[1][3]

Physicochemical Data

The physical properties of 3,4-Dichlorobenzenesulfonyl chloride dictate its handling,
storage, and the conditions required for chemical reactions.

Property Value

Appearance White to off-white crystalline solid
Melting Point 22 °C[1]

Boiling Point 158-160 °C at 15 mmHg[1]
Density 1.572 g/mL at 25 °C[3]

- Reacts with water and alcohols. Soluble in
Solubility

aprotic organic solvents like ether and benzene.

Synthesis and Manufacturing

The industrial production of 3,4-Dichlorobenzenesulfonyl chloride is primarily achieved
through the electrophilic aromatic substitution of 1,2-dichlorobenzene.

Chlorosulfonation of 1,2-Dichlorobenzene

The most common synthetic route involves the reaction of 1,2-dichlorobenzene with
chlorosulfonic acid.[3] This process is a classic example of an electrophilic aromatic
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substitution reaction where the potent electrophile, generated from chlorosulfonic acid, attacks
the electron-rich aromatic ring.

1,2-Dichlorobenzene + Chlorosulfonic Acid

Formation of 3,4-Dichlorobenzenesulfonyl Chloride
and HCI gas byproduct

Reaction completion
Quenching with ice water
Precipitation of product
Filtration and Washing

Removal of impurities

@tanization or Vacuum Distillation
- Pure 3,4-Dichlorobenzenesulfonyl Chloride -

Click to download full resolution via product page
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Caption: Synthetic workflow for 3,4-Dichlorobenzenesulfonyl chloride.

Experimental Protocol: Laboratory Scale Synthesis

Disclaimer: This protocol is for informational purposes only and should be carried out by trained
professionals in a suitable fume hood with appropriate personal protective equipment.

Setup: Equip a three-necked round-bottom flask with a dropping funnel, a mechanical stirrer,
and a gas outlet connected to a scrubber.

e Reactant Charging: Charge the flask with 1,2-dichlorobenzene and cool it in an ice bath to O-
5°C.

» Reagent Addition: Slowly add chlorosulfonic acid via the dropping funnel, maintaining the
internal temperature below 10 °C.

» Reaction: After the addition is complete, allow the mixture to warm to room temperature and
stir for several hours until the reaction is complete (monitored by TLC or GC).

o Work-up: Carefully pour the reaction mixture onto crushed ice to precipitate the product.
« Isolation: Collect the solid product by vacuum filtration and wash with cold water.

 Purification: The crude product can be purified by recrystallization from a suitable solvent or
by vacuum distillation.

Chemical Reactivity and Applications

The synthetic utility of 3,4-Dichlorobenzenesulfonyl chloride is centered around the
electrophilic nature of the sulfur atom in the sulfonyl chloride group. This allows for facile
reaction with a wide array of nucleophiles.
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Caption: Key reactions of 3,4-Dichlorobenzenesulfonyl chloride.

Synthesis of Sulfonamides

The reaction with primary and secondary amines in the presence of a base (e.g., pyridine,
triethylamine) readily forms sulfonamides. This is a cornerstone reaction in medicinal chemistry,
as the sulfonamide functional group is a key pharmacophore in many drug molecules.

Synthesis of Sulfonate Esters

Alcohols and phenols react with 3,4-Dichlorobenzenesulfonyl chloride to yield sulfonate
esters. These esters are excellent leaving groups in nucleophilic substitution and elimination
reactions, and they can also serve as protecting groups for hydroxyl functionalities.

Friedel-Crafts Sulfonylation

In the presence of a Lewis acid catalyst, 3,4-Dichlorobenzenesulfonyl chloride can react
with electron-rich aromatic compounds to form diaryl sulfones.

Safety and Handling

3,4-Dichlorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound that
requires careful handling.
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e Hazards: Causes severe skin burns and eye damage. It is harmful if swallowed or inhaled.
Reaction with water produces corrosive hydrochloric acid fumes.

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, a
face shield, and a lab coat. Work in a well-ventilated fume hood.

» Storage: Store in a cool, dry, well-ventilated area away from moisture and incompatible
materials such as strong bases, oxidizing agents, and alcohols. The container should be
tightly sealed.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

3,4-Dichlorobenzenesulfonyl chloride is a versatile and valuable reagent for the synthesis of
a wide array of organic compounds. Its well-defined reactivity, coupled with the specific
electronic and steric properties conferred by the dichlorinated phenyl ring, ensures its
continued importance in both academic research and industrial applications. A thorough
understanding of its properties, synthesis, and safe handling procedures is essential for its
effective and responsible use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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